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Compound of Interest

Compound Name: 2-Amino-4-(hydroxymethyl)phenol

Cat. No.: B2954882

An In-depth Technical Guide to the Safety and Hazards of 2-Amino-4-(hydroxymethyl)phenol

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Profile of 2-Amino-4-
(hydroxymethyl)phenol

2-Amino-4-(hydroxymethyl)phenol is an aminophenol derivative characterized by a benzene
ring substituted with amino, hydroxyl, and hydroxymethyl groups.[1] This compound serves as
a valuable intermediate in various fields, including the synthesis of dyes, pigments, and
potentially as a precursor for pharmaceutical agents and polymer chemistry applications.[1][2]
Its multifunctional nature, however, necessitates a thorough understanding of its safety and
hazard profile to ensure safe handling and mitigate risks in research and development settings.
This guide provides a comprehensive overview of its hazards, exposure controls, and
emergency procedures, grounded in authoritative safety data.

Chemical and Physical Identity

A foundational understanding of a chemical's properties is paramount to its safe handling. The
key identifiers and properties of 2-Amino-4-(hydroxymethyl)phenol are summarized below.
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Property Value Source
2-amino-4-

IUPAC Name [3]
(hydroxymethyl)phenol

CAS Number 52820-13-0 [1][3]

Molecular Formula C7H9sNO2 [11[3]

Molecular Weight 139.15 g/mol [3114]

Physical Form

Solid / Crystalline Solid

[1]

Synonyms

3-Amino-2-hydroxybenzyl
alcohol

[3][5]

GHS Hazard Identification and Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information. 2-Amino-4-

(hydroxymethyl)phenol is classified with significant health hazards that demand careful

attention.[3]

GHS Classification

Hazard Class

Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed|[3]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]
i o H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A

irritation[3]

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation[3]

GHS Pictogram:

laalt text

Signal Word: Warning[3]
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Toxicological Profile: Understanding the Health
Risks

The toxicological data underscores the importance of minimizing exposure. The primary
hazards are associated with acute exposure through ingestion, skin/eye contact, and
inhalation.

Acute Oral Toxicity: The compound is classified as harmful if swallowed (H302), indicating
that ingestion can lead to adverse health effects.[3]

o Skin and Eye Irritation: As a Category 2 irritant for both skin (H315) and eyes (H319), direct
contact can cause inflammation, redness, and pain.[3][6] Skin contact may result in itching,
scaling, or blistering.[6] Eye contact can cause serious damage and should be treated as a
medical emergency.[6]

o Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory system
(H335), leading to symptoms like coughing and shortness of breath.[3][6][7]

» Data Gaps: It is crucial to note that comprehensive toxicological properties, including long-
term effects like carcinogenicity, mutagenicity, and reproductive toxicity, have not been
thoroughly investigated for this specific compound.[8] Therefore, it should be handled with
the prudence afforded to a substance with an unknown chronic toxicity profile.

Exposure Controls and Personal Protection

A multi-layered approach to exposure control is essential. The hierarchy of controls, from
engineering solutions to personal protective equipment (PPE), provides a robust framework for
safety.

Engineering Controls

The primary method for controlling exposure should be through engineering solutions that
isolate the hazard from the operator.

e Ventilation: All handling of 2-Amino-4-(hydroxymethyl)phenol powder should be conducted
in a well-ventilated area.[6][8] A certified chemical fume hood is the recommended
engineering control to minimize inhalation of dust.[9]
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o Eyewash Stations and Safety Showers: Facilities must be equipped with easily accessible
eyewash stations and safety showers for immediate decontamination in case of accidental
contact.[6][9]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be used in conjunction with engineering controls.

e Eye and Face Protection: Wear chemical safety goggles or a face shield that meets
appropriate government standards such as NIOSH (US) or EN 166 (EU).[6][10]

e Skin Protection:

o Gloves: Wear chemically resistant, impervious gloves (e.g., nitrile, neoprene) at all times.
[11] Wash and dry hands thoroughly after handling.[12]

o Lab Coat: A lab coat or protective suit is mandatory to prevent skin contact.[6]

o Respiratory Protection: If engineering controls are insufficient or during spill cleanup, use a
NIOSH-approved particulate respirator (e.g., N95) or a higher-level respirator as appropriate
for the exposure level.[8]
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Personal Protective Equipment (PPE) Protocol

Task Involving 2-Amino-4-(hydroxymethyl)phenol

Mandatory PPE:
- Chemical Safety Goggles
- Chemically Resistant Gloves
- Lab Coat

Are Engineering Controls (Fume Hood) Active and Sufficient?

o/ Spill Cleanup

Add NIOSH-Approved
Particulate Respirator

Proceed with Work

Click to download full resolution via product page
Caption: Required PPE for handling 2-Amino-4-(hydroxymethyl)phenol.

Safe Handling, Storage, and Disposal
Handling Protocols

« Avoid all personal contact, including inhalation of dust.[12]

* Do not eat, drink, or smoke in areas where the chemical is handled.[12]
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» Avoid formation of dust and aerosols.[8][11] Use non-sparking tools for manipulation.[11]
e Wash hands and any exposed skin thoroughly after handling.[7]

o Keep containers tightly sealed when not in use.[12]

Storage Conditions

Proper storage is critical to maintain chemical integrity and prevent accidental release.

Temperature: Store in a cool, dry place. Recommended storage temperatures range from 2-
8°C to 4°C.

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent
degradation.[12]

Incompatibilities: Store away from strong oxidizing agents and acids.[7][9]

Container: Keep the container tightly closed in a dry and well-ventilated place.[6][8][11]

Disposal Considerations

Chemical waste must be managed responsibly to prevent environmental contamination and
ensure regulatory compliance.

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[8]

Do not let the product enter drains.[6][3]

Contaminated packaging should be treated as unused product and disposed of accordingly.

[8]

All disposal practices must adhere to local, state, and federal regulations.

Emergency Procedures: First Aid and Spill
Response
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Prompt and correct action during an emergency can significantly reduce the severity of injury
and environmental impact.

First Aid Measures

In all cases of exposure, consult a physician and show them the Safety Data Sheet (SDS).[6][8]

 Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration. Seek immediate medical attention.[6][7][8]

o Skin Contact: Immediately remove all contaminated clothing.[6] Wash the affected area with
soap and plenty of water for at least 15 minutes.[6][8] If skin irritation occurs, get medical
advice.[6][7] For phenol-type compounds, rapid decontamination is critical to minimize
absorption.[10][13] Some protocols recommend wiping the area with polyethylene glycol
(PEG 300 or 400) after initial water flushing.[13][14][15]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[8][14] Remove contact lenses if present and easy to do.[6] Continue rinsing
and seek immediate medical attention from an ophthalmologist.[10]

 Ingestion: Do NOT induce vomiting.[7][10] Rinse the mouth with water. Never give anything
by mouth to an unconscious person.[8] Call a poison center or doctor immediately.[10]

Exposure Occurs

1. Remove contaminated clothing
2. Flush with soap & water (15+ min)
3. Consider PEG 300/400 wipe
4. Seek medical attention if irritation persists

1. Move to Fresh Air
2. If not breathing, give artificial respiration
3. Seek IMMEDIATE medical attention

1. Flush with water (15+ min), holding eyelids open
2. Remove contact lenses if safe
3. Seek IMMEDIATE medical attention

1. RINSE MOUTH. Do NOT induce vomiting
2. Give water to drink if conscious
3. Seek IMMEDIATE medical attention

Click to download full resolution via product page
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Caption: First aid decision tree for exposure incidents.

Fire-Fighting and Accidental Release Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[6][8]

e Hazards from Combustion: Fire may produce toxic fumes of carbon oxides and nitrogen
oxides (NOXx).[6][8]

o Spill Cleanup:

o

Evacuate personnel and ensure adequate ventilation. Remove all ignition sources.[11]

[¢]

Wear full PPE, including respiratory protection.[8]

o

Avoid creating dust.[8][12] Sweep or vacuum up the material and place it in a suitable,
closed, and labeled container for disposal.[6][8]

Wash the spill area thoroughly with soap and water, preventing runoff from entering drains.
[12]

[¢]

Environmental Hazards

Phenolic compounds can be toxic to aquatic organisms.[16][17] While specific ecotoxicity data
for 2-Amino-4-(hydroxymethyl)phenol is limited, it is imperative to prevent its release into the
environment.[6][11] The compound should be handled and disposed of in a manner that avoids
contamination of soil, drains, and waterways.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.evitachem.com/product/evt-327080
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-_hydroxymethyl_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-_hydroxymethyl_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-_hydroxymethyl_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-_hydroxymethyl_phenol
https://www.guidechem.com/encyclopedia/2-4-hydroxybenzyl-amino-phenol-dic1752606.html
https://aksci.com/sds/7671CZ_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1954618&productDescription=2-AMINO-4-METHYLPHENOL+98%25+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.cn/doc/viewmsds_6423-17-2.html
https://www.fishersci.com/store/msds?partNumber=SB01196EA&productDescription=4-2-HYDROXYETHYL+PHENOL+10GR&vendorId=VN00092202&countryCode=US&language=en
https://chemistry.unm.edu/safety/sop/phenol_sop.pdf
https://www.chemicalbook.com/msds/2-amino-4-methylsulfonyl-phenol.pdf
https://store.apolloscientific.co.uk/storage/msds/OR59481_msds.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://www.york.ac.uk/biology/current-students-staff/health-safety/first-aid/firstaidguidance/
https://www.qub.ac.uk/directorates/EstatesDirectorate/UniversitySafetyService/FileStore/WordandExcelDocuments/Filetoupload,767563,en.doc
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0070
https://brieflands.com/journals/healthscope/articles/20058
https://www.benchchem.com/product/b2954882#2-amino-4-hydroxymethyl-phenol-safety-and-hazards-information
https://www.benchchem.com/product/b2954882#2-amino-4-hydroxymethyl-phenol-safety-and-hazards-information
https://www.benchchem.com/product/b2954882#2-amino-4-hydroxymethyl-phenol-safety-and-hazards-information
https://www.benchchem.com/product/b2954882#2-amino-4-hydroxymethyl-phenol-safety-and-hazards-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2954882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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